molecular formula C16H23ClN4O5 B6201254 3-(2-aminoethoxy)-N-[4-(2,4-dioxo-1,3-diazinan-1-yl)-3-methoxyphenyl]propanamide hydrochloride CAS No. 2751620-14-9

3-(2-aminoethoxy)-N-[4-(2,4-dioxo-1,3-diazinan-1-yl)-3-methoxyphenyl]propanamide hydrochloride

Cat. No.: B6201254
CAS No.: 2751620-14-9
M. Wt: 386.8
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Description

3-(2-aminoethoxy)-N-[4-(2,4-dioxo-1,3-diazinan-1-yl)-3-methoxyphenyl]propanamide hydrochloride is a complex organic compound

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-aminoethoxy)-N-[4-(2,4-dioxo-1,3-diazinan-1-yl)-3-methoxyphenyl]propanamide hydrochloride involves multiple steps, starting with the preparation of the aminoethoxy intermediate. A typical route might involve a reaction between 2-aminoethanol and a suitable carboxylic acid derivative, followed by protection and deprotection steps to ensure specificity.

Industrial Production Methods

Industrial production of this compound is typically scaled up from the laboratory methods, with modifications to enhance yield and purity. This often includes optimizing reaction conditions such as temperature, pressure, and solvents, as well as implementing purification techniques like recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various reactions, including:

  • Oxidation: : Typically under conditions involving oxidizing agents such as potassium permanganate or chromium trioxide.

  • Reduction: : Can be reduced using reducing agents like sodium borohydride or lithium aluminum hydride.

  • Substitution: : Participates in nucleophilic substitution reactions under the presence of suitable catalysts or reagents.

Common Reagents and Conditions

  • Oxidizing Agents: : Potassium permanganate, chromium trioxide.

  • Reducing Agents: : Sodium borohydride, lithium aluminum hydride.

  • Substitution Reagents: : Halides or other nucleophiles, often under basic or acidic conditions.

Major Products

  • Oxidation Products: : Corresponding carboxylic acids or ketones.

  • Reduction Products: : Alcohols or amines.

  • Substitution Products: : Varied, depending on the nucleophile used.

Scientific Research Applications

3-(2-aminoethoxy)-N-[4-(2,4-dioxo-1,3-diazinan-1-yl)-3-methoxyphenyl]propanamide hydrochloride is used extensively in:

  • Chemistry: : As a reagent for synthesis and catalysis.

  • Biology: : Investigating biological pathways and mechanisms.

  • Medicine: : Potential therapeutic agent for certain conditions.

  • Industry: : Used in the development of new materials or chemicals.

Mechanism of Action

The compound exerts its effects by interacting with specific molecular targets, which may include enzymes or receptors. These interactions often initiate a cascade of biochemical reactions, leading to the desired therapeutic or chemical outcome.

Comparison with Similar Compounds

Similar compounds include:

  • 3-(2-aminoethoxy)-N-phenylpropanamide

  • 3-(2-aminoethoxy)-N-[4-(2,4-dioxo-1,3-diazinan-1-yl)phenyl]propanamide

  • 3-(2-aminoethoxy)-N-[4-(3,5-dimethoxyphenyl)]propanamide

What sets 3-(2-aminoethoxy)-N-[4-(2,4-dioxo-1,3-diazinan-1-yl)-3-methoxyphenyl]propanamide hydrochloride apart is its unique structural components, which confer specific reactivity and biological interactions that are not as pronounced in similar compounds.

Conclusion

This compound holds significant promise in scientific research due to its versatile chemical nature and potential applications in various fields. Whether it's furthering our understanding of biological processes or contributing to new industrial applications, this compound is a valuable asset in the realm of advanced scientific study.

Properties

CAS No.

2751620-14-9

Molecular Formula

C16H23ClN4O5

Molecular Weight

386.8

Purity

95

Origin of Product

United States

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